![molecular formula C10H16BrFN2O B2649750 4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole CAS No. 1856085-16-9](/img/structure/B2649750.png)
4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The bromo, butoxymethyl, and fluoroethyl groups attached to the pyrazole ring can potentially influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of “4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole” would be expected to have a planar pyrazole ring, with the bromo, butoxymethyl, and fluoroethyl groups extending out from the ring . The presence of these groups could influence the compound’s polarity and reactivity .Chemical Reactions Analysis
The chemical reactivity of “4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole” would be expected to be influenced by the bromo, butoxymethyl, and fluoroethyl groups. For example, the bromo group could potentially undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole” would be expected to be influenced by the pyrazole ring and the attached groups. For example, the compound’s solubility could be influenced by the polarity of these groups .Future Directions
The study of pyrazole derivatives is an active area of research, particularly in medicinal chemistry, due to their potential biological activity . Future research on “4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)-1H-pyrazole” could potentially explore its synthesis, properties, and potential applications .
properties
IUPAC Name |
4-bromo-3-(butoxymethyl)-1-(2-fluoroethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BrFN2O/c1-2-3-6-15-8-10-9(11)7-14(13-10)5-4-12/h7H,2-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOYTZLHVBHWHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCC1=NN(C=C1Br)CCF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.